Cas no 2124-57-4 (Menaquinone-7)

Menaquinone-7 (vitamin k2-7) is a member of vitamin K2 family with oral activity. It was first discovered as an anti bleeding factor Conclusion: menaquinone-7 can inhibit the bone resorption of osteoclasts in vitro and stimulate the bone formation of femoral tissue in aged female rats Conclusion: menaquinone-7 has good research potential in preventing bone degeneration caused by aging Conclusion: menaquinone-7 is also a pharmacological option to activate gla matrix protein and intervene the progression of calcified aortic stenosis (Cavs)

Menaquinone-7 structure

Product Name:Menaquinone-7

CAS No:2124-57-4

Molecular Formula:C₄₆H₆₄O₂

Molecular Weight:649.00

MDL:MFCD06200757

CID:42494

PubChem ID:5287554

Menaquinone-7 Properties

Names and Identifiers

- Vitamin K2(35)
- Menlaquinone 7
- Vitamin MK 7
- MK-7
- (all-E)-2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
- 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-3-methylnaphthalene-1,4-dione
- Menaquinone 7
- Menaquinone 7, Synth
- MENAQUINONE 7, SYNTHETIC
- 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl)-3-methylnaphthalene-1,4-dione
- 2-methyl-3-all-trans-farnesyl digeranyl-1,4-naphthoquinone
- Menaquinone K7
- Vitamin K2 MK-7
- (all-E)–2-(3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
- Vitamin K2-(MK-7)
- Menaquinone-7
- Menaquinone 7, Synthetic (90%)
- 1,4-Naphthalenedione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-, (all-E)-
- MENAQUINONE-7 [USP-RS]
- NS00072810
- HSDB 1040
- AKOS027326821
- MENAQUINONE-7 [INCI]
- Menaquinone K
- 2124-57-4
- CHEMBL1230575
- AS-78195
- 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-3-methylnaphthalene-1,4-dione
- J-013950
- 8427BML8NY
- 1,4-Naphthalenedione, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-, (all-E)-
- MFCD06200757
- DB13075
- 2-Methyl-3-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptenyl)-1,4-naphthoquinone
- HY-112499
- Vitamin MK-7
- MENAQUINONE 7 [HSDB]
- Menakinon 7
- Q27120546
- 1,4-NAPHTHOQUINONE, 2-(3,7,11,15,19,23,27-HEPTAMETHYL-2,6,10,14,18,22,26-OCTACOSAHEPTAENYL)-3-METHYL-, (ALL-E)-
- Vitamin K2-7;Vitamin K2(35);Vitamin MK-7
- menaquinone(7)
- Menaquinone MK-7
- MENAQUINONE-7 [DSC]
- AC-36642
- 13425-62-2
- (All-ee)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl)-3-methyl-1,4-naphthalenedione
- CS-0046153
- 1,4-NAPHTHALENEDIONE, 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-HEPTAMETHYL-2,6,10,14,18,22,26-OCTACOSAHEPTAENYL)-3-METHYL-
- MENAQUINONE-7 [WHO-DD]
- 1,4-Naphthoquinone, 2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-, (all-E)-
- 2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl)-3-methylnaphthalene-1,4-dione
- (all-E)-2-(3,7,11,15,19,23,27-heptamethyl-2,6,10,14,18,22,26-octacosahept-aenyl)-3-methyl-1,4-naphthoquinone
- MENAQUINONE 7 [MI]
- Vitamin K2 Menaquinone-7 (MK-7)
- Mk7
- UNII-8427BML8NY
- trans-menaquinone 7
- DTXSID801317474
- SCHEMBL436068
- 2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyl-2,6,10,14,18,22,26-octacosaheptaenyl]-3-methylnaphthoquinone #
- Vitamin MK-7Vitamin K2-7
- CHEBI:44245
- Vitamin K2-7
- Vitamin K2 (MK-7)
- 1ST1597
- DA-68610
- +Expand
- MDL： MFCD06200757
- InChIKey： RAKQPZMEYJZGPI-LJWNYQGCSA-N
- Inchi： InChI=1S/C46H64O2/c1-34(2)18-12-19-35(3)20-13-21-36(4)22-14-23-37(5)24-15-25-38(6)26-16-27-39(7)28-17-29-40(8)32-33-42-41(9)45(47)43-30-10-11-31-44(43)46(42)48/h10-11,18,20,22,24,26,28,30-32H,12-17,19,21,23,25,27,29,33H2,1-9H3/b35-20+,36-22+,37-24+,38-26+,39-28+,40-32+
- SMILES： O=C1C(C/C=C(C)/CC/C=C(C)/CC/C=C(C)/CC/C=C(C)/CC/C=C(C)/CC/C=C(C)/CC/C=C(C)\C)=C(C)C(C2=C1C=CC=C2)=O

Computed Properties

Exact Mass: 648.490631g/mol
Surface Charge: 0
XLogP3: 14.5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 20
Monoisotopic Mass: 648.490631g/mol
Monoisotopic Mass: 648.490631g/mol
Topological Polar Surface Area: 34.1Å²
Heavy Atom Count: 48
Complexity: 1310
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 6
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 27
Surface Charge: 0

Experimental Properties

LogP: 14.09740
PSA: 34.14000
Refractive Index: 1.532
Boiling Point: bp0.0002 200° (some dec)
Melting Point: 54ºC
Flash Point: 254.9±29.9 °C
Color/Form: 100 μg/mL in acetonitrile
Color/Form: Not determined
Solubility: Not determined
Density: 0.961

Menaquinone-7 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007P3S-1mg	Menaquinone 7	2124-57-4	98%	1mg	$9.00
A2B Chem LLC	AD58328-1mg	Menaquinone-7	2124-57-4	98%	1mg	$10.00	2024-04-20
Aaron	AR007PC4-5mg	Menaquinone 7	2124-57-4		5mg	$68.00
Ambeed	A532004-1mg	2-((2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl)-3-methylnaphthalene-1,4-dione	2124-57-4	98%	1mg	$13.0	2024-07-20
ChromaDex Standards	ASB-00022822-005-5mg	VITAMIN K2(MENAQUINONE	2124-57-4	99.6%	5mg	$309.00
eNovation Chemicals LLC	Y1055018-5mg	Menaquinone 7	2124-57-4	98+%	5mg	$225	2022-04-14
LKT Labs	M177521-5 mg	Menaquinone-7	2124-57-4	98%	5mg	$106.80	2023-07-10
MedChemExpress	HY-112499-5mg	Menaquinone-7	2124-57-4	≥98.0%	5mg	￥996	2024-05-25
TRC	M218600-1mg	Menaquinone 7, Synthetic (90%)	2124-57-4		1mg	$ 63.00	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS0546-100mg	2-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-yl]-3-methyl-1,4-dihydronaphthalene-1,4-dione	2124-57-4	95%	100mg	￥850.0

Menaquinone-7 Synthesis

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HU BEI NUO NA Technology Co., Ltd.

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Menaquinone-7 Related Literature

1. Determination of endogenous vitamin K (phylloquinone and menaquinone-n) in plasma by high-performance liquid chromatography using platinum oxide catalyst reduction and fluorescence detection

Mitsumasa Shino Analyst 1988 113 393
2. Reactivation from the Ni–B state in [NiFe] hydrogenase of Ralstonia eutropha is controlled by reduction of the superoxidised proximal cluster

Valentin Radu,Stefan Frielingsdorf,Oliver Lenz,Lars J. C. Jeuken Chem. Commun. 2016 52 2632
3. The inhibitory effect of vitamin K on RANKL-induced osteoclast differentiation and bone resorption

Wei-Jie Wu,Min Seuk Kim,Byung-Yong Ahn Food Funct. 2015 6 3351
4. Quantifying dietary vitamin K and its link to cardiovascular health: a narrative review

Claire R. Palmer,Lauren C. Blekkenhorst,Joshua R. Lewis,Natalie C. Ward,Carl J. Schultz,Jonathan M. Hodgson,Kevin D. Croft,Marc Sim Food Funct. 2020 11 2826
5. Enhancing menaquinone-7 production in recombinant Bacillus amyloliquefaciens by metabolic pathway engineering

Jian-Zhong Xu,Wei-Liu Yan,Wei-Guo Zhang RSC Adv. 2017 7 28527
6. Vitamin K status in healthy volunteers

E. Theuwissen,E. J. Magdeleyns,L. A. J. L. M. Braam,K. J. Teunissen,M. H. Knapen,I. A. G. Binnekamp,M. J. H. van Summeren,C. Vermeer Food Funct. 2014 5 229
7. IspH–RPS1 and IspH–UbiA: “Rosetta stone” proteins

Guodong Rao,Bing O'Dowd,Jikun Li,Ke Wang,Eric Oldfield Chem. Sci. 2015 6 6813
8. Identification of the functional states of human vitamin K epoxide reductase from molecular dynamics simulations

N. Chatron,B. Chalmond,A. Trouvé,E. Beno?t,H. Caruel,V. Lattard,L. Tchertanov RSC Adv. 2017 7 52071
9. Allylations of aryl/heteroaryl ketones: neat, clean, and sustainable. Applications to targets in the pharma- and nutraceutical industries

Xiaohan Li,Alex B. Wood,Nicholas R. Lee,Fabrice Gallou,Bruce H. Lipshutz Green Chem. 2022 24 4909
10. Micronutrients encapsulation in enhanced nanoliposomal carriers by a novel preparative technology

Annalisa Dalmoro,Sabrina Bochicchio,Gaetano Lamberti,Paolo Bertoncin,Barbara Janssens,Anna Angela Barba RSC Adv. 2019 9 19800

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